Cas no 626210-67-1 (7-Methoxy-3-methyl-1H-indole-2-carboxylic acid)
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid is a substituted indole derivative with a methoxy group at the 7-position and a methyl group at the 3-position, featuring a carboxylic acid functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its structural framework is valuable for constructing indole-based scaffolds, which are prevalent in medicinal chemistry due to their pharmacological relevance. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its reactivity, enabling selective functionalization. High purity and well-defined synthetic pathways ensure consistency for research and industrial applications.
626210-67-1 structure
Product name:7-Methoxy-3-methyl-1H-indole-2-carboxylic acid
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid
- 2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-
- 7-methoxy-3-methyl-2H-chromen-2-one
- 7-methoxy-3-methyl-chromen-2-one
- 7-Methoxy-3-methylcoumarin
- 7-Methoxy-3-methyl-cumarin
- 7-Methoxy-3-methyl-indol-2-carbonsaeure
- 7-methoxy-3-methyl-indole-2-carboxylic acid
- AGN-PC-006QW8
- CHEMBL470197
- CTK2H2840
- SNDRJHVKDDIAPY-UHFFFAOYSA-N
- CHEMBL1532909
- CS-0317462
- SR-01000362702
- regid847214
- 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid, AldrichCPR
- BAS 05594133
- 626210-67-1
- DB-108259
- SMR000013451
- STK328218
- CC-PMLSC-PW-wdp2124
- MLS000073799
- 7-Methoxy-3-methyl-1H-indole-2-carboxylicacid
- ALBB-007636
- MFCD03724778
- SR-01000362702-1
- LS-02837
- cid_649614
- BDBM38797
- HMS2346C05
- SCHEMBL701263
- AKOS000505684
-
- MDL： MFCD03724778
- Inchi： InChI=1S/C11H11NO3/c1-6-7-4-3-5-8(15-2)10(7)12-9(6)11(13)14/h3-5,12H,1-2H3,(H,13,14)
- InChI Key： SNDRJHVKDDIAPY-UHFFFAOYSA-N
- SMILES： CC1=C(C(=O)O)NC2=C1C=CC=C2OC
Computed Properties
- Exact Mass: 205.074
- Monoisotopic Mass: 205.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 62.3Ų
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB406668-1g |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid; . |
626210-67-1 | 1g |
€317.00 | 2025-02-15 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010858-500mg |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 500mg |
2681.0CNY | 2021-07-05 | ||
| abcr | AB406668-1 g |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 1g |
€322.50 | 2023-04-25 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010858-1g |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 1g |
4128CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010858-5g |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 5g |
12922CNY | 2021-05-07 | ||
| Matrix Scientific | 010858-500mg |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 500mg |
$165.00 | 2023-09-09 | ||
| abcr | AB406668-500mg |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid; . |
626210-67-1 | 500mg |
€269.00 | 2025-02-15 | ||
| A2B Chem LLC | AG67099-1g |
7-Methoxy-3-methyl-1h-indole-2-carboxylic acid |
626210-67-1 | 1g |
$349.00 | 2024-04-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1388132-1g |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 97% | 1g |
￥3240.00 | 2024-05-06 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 010858-5g |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid |
626210-67-1 | 5g |
12922.0CNY | 2021-07-05 |
7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Related Literature
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Palak Garg,Deepak Dange,Cameron Jones Dalton Trans., 2021,50, 9118-9122
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Fengwen Kang,Mingying Peng,Xiaobao Yang,Guoping Dong,Guochao Nie,Weijiang Liang,Shanhui Xu,Jianrong Qiu J. Mater. Chem. C, 2014,2, 6068-6076
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:626210-67-1)7-Methoxy-3-methyl-1H-indole-2-carboxylic acid
Purity:99%
Quantity:1g
Price ($):260.0